lithium(1+) (E)-(pyrazin-2-yl)diazenolate
Overview
Description
Lithium (1+) (E)-(pyrazin-2-yl)diazenolate, also known as Li-PZA, is a lithium salt of the diazenolate anion, a type of anion formed from the reaction of an amine and an acid. Li-PZA has been studied since the 1970s due to its potential applications in a variety of fields, including medicine, agriculture, and energy storage. It is non-toxic, non-volatile, and has a high stability, making it suitable for use in a variety of applications.
Scientific Research Applications
Lithium(1+) (E)-(pyrazin-2-yl)diazenolate has been studied for its potential applications in a variety of scientific fields. It has been studied for its use as an electrolyte for lithium-ion batteries, as a catalyst for organic reactions, and as a drug delivery system. It has also been studied for its potential use in medicine, agriculture, and energy storage.
Mechanism of Action
The mechanism of action of lithium(1+) (E)-(pyrazin-2-yl)diazenolate is not fully understood. However, it is thought to act as a proton-transfer agent, shuttling protons between molecules, and as a Lewis acid, forming bonds with other molecules. It is also thought to act as a Lewis base, forming bonds with other molecules, and as an electron-transfer agent, shuttling electrons between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have an effect on a variety of biological processes, including the regulation of gene expression, the regulation of protein synthesis, and the regulation of cell signaling.
Advantages and Limitations for Lab Experiments
The advantages of lithium(1+) (E)-(pyrazin-2-yl)diazenolate for lab experiments include its non-toxicity, non-volatility, and high stability. It is also easy to synthesize and can be stored for long periods of time. The main limitation of this compound for lab experiments is its low solubility in water, which can limit its use in some applications.
Future Directions
The potential applications of lithium(1+) (E)-(pyrazin-2-yl)diazenolate are vast, and there are many future directions for research. These include the development of new synthesis methods, the exploration of new applications, such as in energy storage, and the study of its biochemical and physiological effects. Other potential directions include the exploration of its use as a drug delivery system, the study of its mechanism of action, and the development of new catalysts based on this compound.
Synthesis Methods
Lithium(1+) (E)-(pyrazin-2-yl)diazenolate can be synthesized by a variety of methods, including the reaction of lithium hydroxide with pyrazinamide, the reaction of lithium carbonate with pyrazinamide, and the reaction of lithium hydroxide with pyrazine. The reaction of lithium hydroxide with pyrazinamide is the most commonly used method, yielding this compound in an aqueous solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium(1+) (E)-(pyrazin-2-yl)diazenolate can be achieved through a reaction between lithium hydroxide and pyrazine-2-carboxylic acid, followed by a diazotization reaction with sodium nitrite and hydrochloric acid.", "Starting Materials": [ "Lithium hydroxide", "Pyrazine-2-carboxylic acid", "Sodium nitrite", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve lithium hydroxide in water to form a solution.", "Step 2: Add pyrazine-2-carboxylic acid to the solution and stir until the acid is completely dissolved.", "Step 3: Heat the solution to 80-90°C and maintain the temperature for 2-3 hours.", "Step 4: Cool the solution to room temperature and filter the resulting solid.", "Step 5: Dissolve the solid in water and add sodium nitrite and hydrochloric acid to the solution.", "Step 6: Stir the solution for 30 minutes at room temperature.", "Step 7: Filter the resulting solid and wash with water.", "Step 8: Dry the solid under vacuum to obtain lithium(1+) (E)-(pyrazin-2-yl)diazenolate." ] } | |
CAS RN |
2624153-50-8 |
Molecular Formula |
C4H3LiN4O |
Molecular Weight |
130 |
Purity |
95 |
Origin of Product |
United States |
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